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Compound of Interest

Compound Name: 2-(Trichloroacetyl)pyrrole

Cat. No.: B045717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical properties, synthesis, and key

applications of 2-(trichloroacetyl)pyrrole, a versatile heterocyclic building block in medicinal

and agricultural chemistry.

Core Physical and Chemical Properties
2-(trichloroacetyl)pyrrole is a halogenated derivative of pyrrole, appearing as a white to light

yellow or pale gray crystalline powder.[1] Its chemical structure, featuring an electron-

withdrawing trichloroacetyl group attached to the pyrrole ring, imparts unique reactivity, making

it a valuable intermediate in organic synthesis.[2]

The physical and chemical properties of 2-(trichloroacetyl)pyrrole are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₆H₄Cl₃NO [2]

Molecular Weight 212.46 g/mol

Melting Point 72-78 °C [2][3]

Boiling Point 285 °C [1]

Appearance
White to light yellow to light

orange powder/crystal
[2][3]

Solubility

Soluble in Chloroform,

Methanol, Dichloromethane,

Acetone, Ethanol

[1]

CAS Number 35302-72-8

Experimental Protocol: Synthesis of 2-
(trichloroacetyl)pyrrole
The synthesis of 2-(trichloroacetyl)pyrrole is typically achieved via the electrophilic acylation

of pyrrole with trichloroacetyl chloride.[4] The following is a representative experimental

protocol.

Materials:

Pyrrole

Trichloroacetyl chloride

Anhydrous diethyl ether

Sodium carbonate

Anhydrous sodium sulfate

CELITE® (or other filter aid)
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Brine (saturated NaCl solution)

Procedure:

Under a nitrogen atmosphere, a solution of pyrrole (0.37 mol) in anhydrous ether (500 mL) is

added dropwise over a 2-hour period to a solution of trichloroacetyl chloride (0.43 mol) in

anhydrous ether (150 mL).

The reaction mixture will begin to reflux during the addition. After the addition is complete,

the mixture is refluxed for an additional hour.

The reaction is then quenched by the addition of a solution of sodium carbonate (0.31 mol) in

water (200 mL).

The organic and aqueous layers are separated. The organic layer is washed sequentially

with water (4 x 50 mL) and brine (1 x 50 mL).

The organic layer is dried over anhydrous sodium sulfate.

The solution is filtered through CELITE®, and the filter cake is washed with ether.

The solvent is removed under reduced pressure to yield 2-(trichloroacetyl)pyrrole as a

solid.

Applications in Synthesis and Drug Discovery
2-(trichloroacetyl)pyrrole is not typically an end-product with direct biological activity. Instead,

its significance lies in its role as a key intermediate for the synthesis of more complex and

biologically active molecules.[2][4] The reactive trichloroacetyl group can be readily

transformed or can act as a leaving group, facilitating the construction of diverse molecular

scaffolds.[4]

This compound serves as a precursor for a variety of pharmaceuticals and agrochemicals,

including those with potential antibacterial, anti-inflammatory, and analgesic properties.[2] It is a

building block for the synthesis of various pyrrole derivatives, such as pyrrole-2-carboxylates

and more complex heterocyclic systems.

Below is a diagram illustrating the synthetic workflow for 2-(trichloroacetyl)pyrrole.
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Synthesis of 2-(trichloroacetyl)pyrrole.

The primary value of 2-(trichloroacetyl)pyrrole is as a versatile starting material. The

following diagram illustrates its role as a foundational block for creating diverse, biologically

active compounds.
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Role as a synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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